Cas no 71294-64-9 (1-(pyrrolidin-2-yl)propan-2-one)

• Product Name: 1-(pyrrolidin-2-yl)propan-2-one
• CAS No: 71294-64-9
• Molecular Formula: C₇H₁₃NO
• Molecular Weight: 127.18422
• MDL: MFCD18815857
• CID: 548193
• PubChem ID: 45085262

1-(pyrrolidin-2-yl)propan-2-one Properties

Names and Identifiers

• 2-Propanone,1-(2-pyrrolidinyl)-
• 1-pyrrolidin-2-ylpropan-2-one
• 2-Propanone, 1-(2-pyrrolidinyl)- (9CI)
• (?à)-Norhygrine
• 2-Propanone,1-(2-pyrrolidinyl)-, (?à)-
• 1-(pyrrolidin-2-yl)propan-2-one
• NS00094736
• DTXSID50665800
• 1-(2-PYRROLIDINYL)-2-PROPANONE
• Norhygrine
• AKOS006351312
• 2-Propanone,1-(2-pyrrolidinyl)-(9ci)
• 71294-64-9
• EN300-99766
• 1-(2-pyrrolidyl)-propan-2-one
• SCHEMBL10963632

• MDL： MFCD18815857
• InChIKey： ZAJDAGLJUKMNJL-UHFFFAOYSA-N
• Inchi： InChI=1S/C7H13NO/c1-6(9)5-7-3-2-4-8-7/h7-8H,2-5H2,1H3
• SMILES： CC(=O)CC1CCCN1

Computed Properties

• Exact Mass: 127.09979
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 2
• Monoisotopic Mass: 127.1
• Heavy Atom Count: 9
• Complexity: 112
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0
• Topological Polar Surface Area: 29.1A^2

Experimental Properties

• PSA: 29.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Beta-amino ketones